Cas no 2385097-42-5 ((1-benzyl-4-fluoropyrrolidin-3-yl)methanol)

• Product Name: (1-benzyl-4-fluoropyrrolidin-3-yl)methanol
• CAS No: 2385097-42-5
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6589340
• PubChem ID: 13959891
• Update Time: 2025-07-22

(1-benzyl-4-fluoropyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-benzyl-4-fluoropyrrolidin-3-yl)methanol
• EN300-1689151
• 2385097-42-5
• rac-[(3R,4R)-1-benzyl-4-fluoropyrrolidin-3-yl]methanol, trans

• Inchi： 1S/C12H16FNO/c13-12-8-14(7-11(12)9-15)6-10-4-2-1-3-5-10/h1-5,11-12,15H,6-9H2
• InChI Key： DKLIVSJAYBBMOP-UHFFFAOYSA-N
• SMILES： FC1CN(CC2C=CC=CC=2)CC1CO

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.5Ų

Additional information on (1-benzyl-4-fluoropyrrolidin-3-yl)methanol

Introduction to (1-benzyl-4-fluoropyrrolidin-3-yl)methanol (CAS No. 2385097-42-5)

(1-benzyl-4-fluoropyrrolidin-3-yl)methanol, identified by the Chemical Abstracts Service Number (CAS No.) 2385097-42-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic alcohols that have garnered considerable attention due to their potential applications in drug development and biological studies. The presence of both benzyl and fluorine substituents in its structure imparts unique chemical properties, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

The molecular structure of (1-benzyl-4-fluoropyrrolidin-3-yl)methanol consists of a pyrrolidine ring substituted with a benzyl group at the 1-position and a fluorine atom at the 4-position, with a hydroxymethyl group (-CH₂OH) at the 3-position. This arrangement contributes to its distinct reactivity and interaction potential with biological targets. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated pyrrolidines as pharmacophores due to their role in enhancing drug efficacy and bioavailability. Studies have demonstrated that the introduction of fluorine atoms into pyrrolidine derivatives can lead to improved pharmacokinetic properties, including increased metabolic stability and better cell membrane permeability. This makes compounds like (1-benzyl-4-fluoropyrrolidin-3-yl)methanol particularly attractive for the development of new therapeutic agents.

The benzyl group in the structure also plays a crucial role in determining the compound's chemical behavior. Benzyl groups are often used in medicinal chemistry to enhance solubility, improve binding interactions, and facilitate further functionalization. The combination of the benzyl and fluorine substituents in (1-benzyl-4-fluoropyrrolidin-3-yl)methanol suggests that it may exhibit a range of interesting biological activities.

Current research in the field of heterocyclic chemistry has highlighted the importance of pyrrolidine derivatives in drug discovery. These compounds have been shown to possess diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in (1-benzyl-4-fluoropyrrolidin-3-yl)methanol may contribute to its potential as a lead compound for further medicinal chemistry investigations.

One of the most compelling aspects of (1-benzyl-4-fluoropyrrolidin-3-yl)methanol is its versatility as a building block for more complex molecules. The hydroxymethyl group at the 3-position provides a site for further derivatization, allowing chemists to explore new analogs with tailored properties. This flexibility makes it an invaluable tool for synthetic chemists working on drug development projects.

In addition to its structural features, (1-benzyl-4-fluoropyrrolidin-3-yl)methanol has been studied for its potential role in modulating enzyme activity. Pyrrolidine derivatives have been found to interact with various enzymes, influencing their function and potentially leading to therapeutic effects. The presence of both benzyl and fluorine substituents may enhance these interactions, making this compound a promising candidate for enzyme inhibition studies.

Recent advances in computational chemistry have also facilitated the study of compounds like (1-benzyl-4-fluoropyrrolidin-3-yl)methanol. Molecular modeling techniques allow researchers to predict how these molecules will behave in biological systems, providing insights into their potential therapeutic applications. These computational approaches are increasingly being used alongside experimental methods to accelerate drug discovery processes.

The synthesis of (1-benzyl-4-fluoropyrrolidin-3-yl)methanol represents a significant achievement in organic chemistry. The development of efficient synthetic routes has enabled researchers to produce this compound on a scalable basis, facilitating further studies into its properties and applications. Advances in synthetic methodologies continue to drive innovation in pharmaceutical chemistry, opening new avenues for drug development.

As research progresses, the potential applications of (1-benzyl-4-fluoropyrrolidin-3-yl)methanol are likely to expand. Its unique structural features make it a versatile tool for medicinal chemists, offering opportunities for the discovery of new drugs with improved efficacy and reduced side effects. The combination of experimental and computational approaches will be crucial in unlocking its full potential.